Cas no 1508628-31-6 (3-(2-(Piperidin-1-yl)ethyl)-8-azabicyclo[3.2.1]octane)

• Product Name: 3-(2-(Piperidin-1-yl)ethyl)-8-azabicyclo[3.2.1]octane
• CAS No: 1508628-31-6
• MF: C₁₄H₂₆N₂
• MW: 222.369643688202
• CID: 5767745
• PubChem ID: 79615480
• Update Time: 2025-10-18

3-(2-(Piperidin-1-yl)ethyl)-8-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• 3-[2-(piperidin-1-yl)ethyl]-8-azabicyclo[3.2.1]octane
• CS-0267677
• EN300-714641
• AKOS018171912
• 1508628-31-6
• 3-(2-(Piperidin-1-yl)ethyl)-8-azabicyclo[3.2.1]octane
• 8-Azabicyclo[3.2.1]octane, 3-[2-(1-piperidinyl)ethyl]-

• Inchi： 1S/C14H26N2/c1-2-7-16(8-3-1)9-6-12-10-13-4-5-14(11-12)15-13/h12-15H,1-11H2
• InChI Key： AWSLDFGXCGAQGF-UHFFFAOYSA-N
• SMILES： N1C2CCC1CC(CCN1CCCCC1)C2

Computed Properties

• Exact Mass: 222.209598838g/mol
• Monoisotopic Mass: 222.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.966±0.06 g/cm3(Predicted)
• Boiling Point: 303.3±10.0 °C(Predicted)
• pka: 11.42±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on 3-(2-(Piperidin-1-yl)ethyl)-8-azabicyclo[3.2.1]octane

Research Brief on 3-(2-(Piperidin-1-yl)ethyl)-8-azabicyclo[3.2.1]octane (CAS: 1508628-31-6)

Recent studies on the compound 3-(2-(Piperidin-1-yl)ethyl)-8-azabicyclo[3.2.1]octane (CAS: 1508628-31-6) have highlighted its potential in the field of chemical biology and medicinal chemistry. This bicyclic amine derivative has garnered attention due to its unique structural features and pharmacological properties. The compound's scaffold, which combines a piperidine moiety with an 8-azabicyclo[3.2.1]octane core, offers a versatile platform for drug discovery, particularly in the development of central nervous system (CNS) therapeutics.

One of the key areas of research has focused on the compound's interaction with neurotransmitter receptors. Preliminary in vitro studies suggest that 3-(2-(Piperidin-1-yl)ethyl)-8-azabicyclo[3.2.1]octane exhibits moderate affinity for sigma-1 and sigma-2 receptors, which are implicated in various neurological disorders, including Alzheimer's disease and schizophrenia. The compound's ability to modulate these receptors could pave the way for novel therapeutic strategies targeting neurodegenerative and psychiatric conditions.

In addition to its receptor-binding properties, recent investigations have explored the compound's pharmacokinetic profile. Studies in rodent models have demonstrated favorable blood-brain barrier penetration, a critical factor for CNS-active compounds. However, further optimization is required to improve metabolic stability and reduce potential off-target effects. Researchers are currently investigating structural analogs to enhance selectivity and efficacy while minimizing adverse reactions.

The synthesis of 3-(2-(Piperidin-1-yl)ethyl)-8-azabicyclo[3.2.1]octane has also been a subject of interest. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to this compound, facilitating its use in high-throughput screening and medicinal chemistry campaigns. Notably, the use of transition metal-catalyzed reactions has improved yields and reduced the number of synthetic steps, making the compound more accessible for research and development.

Looking ahead, the potential applications of 3-(2-(Piperidin-1-yl)ethyl)-8-azabicyclo[3.2.1]octane extend beyond CNS disorders. Emerging data suggest its utility in oncology, particularly in targeting cancer cell proliferation and metastasis. The compound's ability to interfere with specific signaling pathways, such as the PI3K/AKT/mTOR axis, is under active investigation. These findings underscore the versatility of this chemical entity and its promise as a multifunctional therapeutic agent.

In conclusion, 3-(2-(Piperidin-1-yl)ethyl)-8-azabicyclo[3.2.1]octane (CAS: 1508628-31-6) represents a promising candidate for further development in chemical biology and drug discovery. Its unique structural features, receptor-binding properties, and pharmacokinetic profile make it a valuable tool for understanding disease mechanisms and designing novel therapeutics. Continued research efforts will be essential to fully realize its potential and translate preclinical findings into clinical applications.